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Compound of Interest

Compound Name: (3r)-Abiraterone acetate

Cat. No.: B15291166

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3r)-Abiraterone acetate is a pivotal orally administered prodrug of abiraterone, which is a
potent and irreversible inhibitor of the cytochrome P450 17A1 (CYP17A1) enzyme. This
enzyme is critical in the androgen biosynthesis pathway. By inhibiting CYP17A1, abiraterone
acetate effectively suppresses androgen production, a key therapeutic strategy in the treatment
of metastatic castration-resistant prostate cancer. Accurate and consistent preparation of stock
solutions is fundamental for in vitro and in vivo studies to ensure reproducible experimental
outcomes. This document provides a detailed protocol for the preparation, storage, and
handling of (3r)-Abiraterone acetate stock solutions in dimethyl sulfoxide (DMSO).

Quantitative Data Summary

The following table summarizes the key quantitative data for (3r)-Abiraterone acetate.
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Parameter Value Citations
Molecular Weight 391.6 g/mol [1112]
Physical Form Crystalline solid [1][2]

Approx. 2 mg/mL. Another

source suggests up to 11

Solubility in DMSO ) . [11121[31[4]
mg/mL in fresh, moisture-free
DMSO.
Purity >98% [1][2]
Storage (Solid Form) -20°C, stable for >4 years [1]

) Not recommended for more
Storage (Agqueous Solution) [1][2]
than one day

Experimental Protocol

This protocol details the steps for preparing a 10 mM stock solution of (3r)-Abiraterone
acetate in DMSO. Adjustments to the final concentration can be made by modifying the initial
mass of the compound, ensuring it does not exceed the solubility limit.

Materials and Equipment

e (3r)-Abiraterone acetate (crystalline solid)

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Inert gas (e.g., nitrogen or argon)

o Calibrated analytical balance

e Fume hood or biological safety cabinet

 Sterile microcentrifuge tubes or amber glass vials

» Pipettes and sterile pipette tips
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e \ortex mixer

o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

Safety and Handling Precautions

(3r)-Abiraterone acetate is classified as a hazardous substance that may impair fertility or
harm an unborn child and can cause organ damage through prolonged exposure[3][5].

Handling: Always handle the solid compound and solutions within a fume hood or other
ventilated enclosure[5][6]. Avoid the formation of dust and aerosols[5][6].

» Personal Protection: Wear appropriate PPE, including a lab coat, safety goggles, and
chemical-resistant gloves[6][7].

o Exposure: In case of contact with eyes or skin, rinse immediately and thoroughly with
water[5][6]. If inhaled, move to fresh air[6]. Seek medical attention if symptoms persist.

» Disposal: Dispose of all waste materials in accordance with local, state, and federal
regulations for hazardous waste.

Preparation Workflow

The following diagram illustrates the workflow for the preparation of the (3r)-Abiraterone
acetate stock solution.
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Preparation

Equilibrate (3r)-Abiraterone Acetate to Room Temperature

l

Weigh Desired Mass of Compound

;

Dissolve in Anhydrous DMSO

ecommended Step

Purge with Inert Gas

;

Vortex to Ensure Complete Dissolution

Storage &

Aliquoting

Aliquot into Cryovials

:

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of (3r)-Abiraterone acetate stock solution.
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Step-by-Step Procedure

o Equilibration: Allow the vial of (3r)-Abiraterone acetate to equilibrate to room temperature
before opening to prevent moisture condensation.

o Calculation: To prepare a 10 mM stock solution, calculate the required mass of (3r)-
Abiraterone acetate using its molecular weight (391.6 g/mol ).

o Mass (mg) = 10 mmol/L * 0.001 L * 391.6 g/mol * 1000 mg/g = 3.916 mg

» Weighing: In a fume hood, carefully weigh the calculated amount of the crystalline solid and
place it into a sterile vial.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial. For the example
above, add 1 mL of DMSO to the 3.916 mg of (3r)-Abiraterone acetate.

 Inert Gas Purge: It is recommended to purge the solvent with an inert gas, such as nitrogen
or argon, before capping the vial to minimize oxidation[1][2].

» Mixing: Cap the vial tightly and vortex the solution until the solid is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may aid dissolution if necessary, but
be mindful of potential degradation at elevated temperatures.

 Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile cryovials. Store the aliquots at -20°C or -80°C for long-
term stability. While the stability of the solid is well-documented, the long-term stability of the
DMSO stock solution should be monitored. Aqueous solutions are not recommended for
storage beyond one day[1][2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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